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Compound of Interest

3-Fluoro-4-propoxyphenylboronic
Compound Name: o
aci

Cat. No.: B064144

CAS Number: 192376-68-4

This technical guide provides an in-depth overview of 3-Fluoro-4-propoxyphenylboronic
acid, a versatile building block in organic synthesis, particularly for researchers, scientists, and
professionals in drug development. This document outlines its chemical properties, synthesis,
applications, and safety protocols, presented with clarity for practical laboratory use.

Chemical and Physical Properties

3-Fluoro-4-propoxyphenylboronic acid is a solid organic compound at room temperature. Its
key properties are summarized in the table below, providing a ready reference for experimental
planning and execution.
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Property Value Reference
CAS Number 192376-68-4 [L1121[3141[5]
Molecular Formula CoH12BFOs [11[2][3]
Molecular Weight 198.00 g/mol [1]
Appearance Solid

Melting Point 102-107 °C

SMILES String CCCOclccc(cclF)B(O)O

InChi Key JIBMFQWJHYCKRY-

UHFFFAOYSA-N

Synthesis and Purification

The synthesis of arylboronic acids like 3-Fluoro-4-propoxyphenylboronic acid typically

involves the reaction of an organolithium or Grignard reagent with a trialkyl borate, followed by

acidic hydrolysis. A general synthetic pathway is outlined below.

Experimental Protocol: Synthesis of 3-Fluoro-4-

propoxyphenylboronic acid

This protocol is a generalized procedure based on common methods for synthesizing similar

arylboronic acids.

Materials:

1-Bromo-3-fluoro-4-propoxybenzene

Anhydrous tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) in hexanes

Triisopropyl borate

1N Hydrochloric acid (HCI)
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Ethyl acetate

n-Hexane

Anhydrous sodium sulfate (Na2S0a)

Nitrogen gas atmosphere

Procedure:

e Under a nitrogen atmosphere, dissolve 1-bromo-3-fluoro-4-propoxybenzene in anhydrous
THF in a reaction flask.

e Cool the solution to -78 °C using a dry ice/acetone bath.

e Slowly add n-butyllithium solution dropwise to the reaction mixture, maintaining the
temperature at -78 °C.

 Stir the mixture at -78 °C for the specified reaction time to ensure complete formation of the
organolithium reagent.

» Add triisopropyl borate dropwise to the solution, again maintaining the temperature at -78 °C.

 Allow the reaction mixture to slowly warm to room temperature and stir overnight.

e Quench the reaction by carefully adding 1N HCI to adjust the pH to approximately 5.

o Extract the aqueous layer with ethyl acetate.

e Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure.

» Purify the crude product by recrystallization or column chromatography, often using a
hexane/ethyl acetate solvent system.
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General Synthesis Workflow
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Caption: General workflow for the synthesis of 3-Fluoro-4-propoxyphenylboronic acid.
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Applications in Suzuki-Miyaura Cross-Coupling

3-Fluoro-4-propoxyphenylboronic acid is a valuable reagent in palladium-catalyzed Suzuki-
Miyaura cross-coupling reactions. This reaction is a cornerstone of modern organic synthesis,
enabling the formation of carbon-carbon bonds to create complex molecules, including many
pharmaceuticals. The fluorine and propoxy substituents on the phenyl ring can modulate the
electronic properties and steric hindrance of the molecule, influencing reaction outcomes and
the properties of the final product.

The Suzuki-Miyaura Catalytic Cycle

The reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.
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Suzuki-Miyaura Catalytic Cycle

Oxidative Addition
(R*-X)
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling
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This protocol provides a general procedure for a Suzuki-Miyaura coupling reaction using 3-
Fluoro-4-propoxyphenylboronic acid.

Materials:

¢ 3-Fluoro-4-propoxyphenylboronic acid

o Aryl halide (e.qg., aryl bromide or iodide)

o Palladium catalyst (e.g., Pd(PPhs)4 or Pd(dppf)Cl2)

e Base (e.g., K2COs, Cs2COs, or K3POa)

e Solvent (e.g., 1,4-dioxane, toluene, or DMF, often with water)
 Inert atmosphere (Nitrogen or Argon)

Procedure:

 In areaction vessel, combine 3-Fluoro-4-propoxyphenylboronic acid (1.1-1.5
equivalents), the aryl halide (1.0 equivalent), the base (2-3 equivalents), and the palladium
catalyst (0.01-0.05 equivalents).

o Evacuate and backfill the vessel with an inert gas (e.g., nitrogen or argon) three times.
e Add the degassed solvent(s) to the reaction mixture.

o Heat the mixture to the desired temperature (typically 80-110 °C) and stir for the required
reaction time (monitored by TLC or GC-MS).

e Upon completion, cool the reaction to room temperature.

» Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and
brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

 Purify the crude product by flash column chromatography or recrystallization.
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Safety and Handling

Arylboronic acids are generally considered to be of low toxicity, but appropriate safety
precautions should always be taken in a laboratory setting. Arylboronic acids have been found
to be weakly mutagenic in some microbial assays and should be handled as potentially
genotoxic impurities.[2]

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles are mandatory.

Hand Protection: Wear suitable chemical-resistant gloves.

Respiratory Protection: Use a respirator if dust is generated and ventilation is inadequate.

Skin and Body Protection: Wear a lab coat.

Handling and Storage:

+ Handle in a well-ventilated area, preferably in a fume hood.
e Avoid creating dust.

o Store in a tightly sealed container in a cool, dry place away from incompatible materials such
as strong oxidizing agents.

First Aid Measures:

Inhalation: Move to fresh air. If not breathing, give artificial respiration.

Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Always consult the Safety Data Sheet (SDS) for the most detailed and up-to-date safety
information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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